Cas no 1261741-94-9 (6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde)

• Product Name: 6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde
• CAS No: 1261741-94-9
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4924048
• Update Time: 2025-10-29

6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7F4NO/c14-11-6-5-8(7-19)12(18-11)9-3-1-2-4-10(9)13(15,16)17/h1-7H
• InChI Key： QPZHLXIEMXGYJS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(C=O)=CC=C(N=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde

Introduction to 6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261741-94-9)

6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261741-94-9) is a versatile and highly studied compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluorine atom and a trifluoromethyl group in its structure imparts distinct chemical properties that make it an intriguing candidate for various biochemical and pharmacological studies.

The chemical structure of 6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde consists of a nicotinaldehyde core, which is a key building block in the synthesis of various biologically active molecules. The introduction of the fluorine atom and the trifluoromethyl group significantly alters the electronic properties and reactivity of the molecule, making it a valuable intermediate in the synthesis of more complex compounds. These modifications can enhance the pharmacokinetic properties, such as solubility, stability, and bioavailability, which are crucial for drug development.

Recent studies have highlighted the potential of 6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its anti-cancer effects have been demonstrated through its ability to induce apoptosis in cancer cells and inhibit tumor growth.

In the context of drug discovery, 6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde serves as a valuable starting material for the synthesis of more complex molecules with enhanced biological activities. Its use as a building block allows researchers to introduce additional functional groups that can modulate the compound's properties and optimize its therapeutic potential. This flexibility is particularly important in the development of targeted therapies for specific diseases.

The synthetic route for 6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde involves several well-established chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and oxidative processes. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The availability of efficient synthetic methods has facilitated its widespread use in both academic and industrial settings.

In addition to its therapeutic applications, 6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde has also been studied for its use in diagnostic imaging agents. The presence of fluorine atoms makes it suitable for positron emission tomography (PET) imaging, where it can be labeled with radioactive isotopes to visualize specific biological processes in vivo. This application has significant implications for early disease detection and monitoring treatment efficacy.

The safety profile of 6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 6-Fluoro-2-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261741-94-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic applications make it an important tool for developing novel therapeutic agents and diagnostic imaging agents. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.